Cas no 28358-60-3 (Benzene, 1,1'-ethenylidenebis[2-methoxy-)

Benzene, 1,1'-ethenylidenebis[2-methoxy- structure
28358-60-3 structure
Product Name:Benzene, 1,1'-ethenylidenebis[2-methoxy-
CAS No:28358-60-3
MF:C16H16O2
MW:240.297044754028
CID:1434454
PubChem ID:4639283
Update Time:2025-04-20

Benzene, 1,1'-ethenylidenebis[2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • IYPAGWBPGHFELL-UHFFFAOYSA-N
    • 1,1-BIS(2-METHOXYPHENYL)ETHYLENE
    • 28358-60-3
    • SCHEMBL3277622
    • 2,2'-(Ethene-1,1-diyl)bis(methoxybenzene)
    • 1,1-Bis(2-methoxyphenyl)-ethene
    • AKOS024338082
    • 1,1-Bis(2-methoxyphenyl)ethene
    • Benzene, 1,1'-ethenylidenebis[2-methoxy-
    • Inchi: 1S/C16H16O2/c1-12(13-8-4-6-10-15(13)17-2)14-9-5-7-11-16(14)18-3/h4-11H,1H2,2-3H3
    • InChI Key: IYPAGWBPGHFELL-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C(=C)C1C=CC=CC=1OC

Computed Properties

  • Exact Mass: 240.11508
  • Monoisotopic Mass: 240.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 4.5

Experimental Properties

  • PSA: 18.46
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